Cas no 1219805-66-9 (1-Bromoheptane-6,6,7,7,7-d5)

• Product Name: 1-Bromoheptane-6,6,7,7,7-d5
• CAS No: 1219805-66-9
• MF: C₇H₁₅Br
• MW: 184.128810167313
• CID: 1066117
• Update Time: 2025-10-29

1-Bromoheptane-6,6,7,7,7-d5 Chemical and Physical Properties

Names and Identifiers

• 1-Bromoheptane-6,6,7,7,7-d5
• BrC(C(C(CCCC)[2H])([2H])[2H])([2H])[2H]
• 1-bromo-1,1,2,2,3-pentadeuterioheptane

• Inchi： 1S/C7H15Br/c1-2-3-4-5-6-7-8/h2-7H2,1H3/i5D,6D2,7D2
• InChI Key： LSXKDWGTSHCFPP-FIIAWYQUSA-N
• SMILES： BrC([2H])([2H])C([2H])([2H])C([2H])CCCC

Computed Properties

• Exact Mass: 183.06710 g/mol
• Monoisotopic Mass: 183.06710 g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 35.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0
• Molecular Weight: 184.13

Additional information on 1-Bromoheptane-6,6,7,7,7-d5

Comprehensive Overview of 1-Bromoheptane-6,6,7,7,7-d5 (CAS No. 1219805-66-9): Properties, Applications, and Industry Insights

1-Bromoheptane-6,6,7,7,7-d5, identified by its CAS number 1219805-66-9, is a deuterated organic compound widely utilized in advanced research and industrial applications. This isotopically labeled variant of 1-bromoheptane features five deuterium atoms at the 6th and 7th carbon positions, enhancing its utility in NMR spectroscopy, mass spectrometry, and kinetic studies. Its unique molecular structure makes it indispensable for tracing reaction mechanisms and metabolic pathways in pharmaceuticals and agrochemicals.

The growing demand for deuterated compounds like 1-Bromoheptane-6,6,7,7,7-d5 is driven by their role in drug discovery and material science. Researchers prioritize this compound for its ability to minimize background interference in analytical techniques, a common challenge highlighted in forums discussing analytical chemistry best practices. Recent trends in green chemistry also emphasize the need for sustainable synthesis methods, positioning deuterated reagents as key tools for reducing solvent waste and improving reaction efficiency.

From a structural perspective, the incorporation of deuterium (d5) in 1-Bromoheptane-6,6,7,7,7-d5 significantly alters its physical properties, such as boiling point and bond strength, compared to its non-deuterated counterpart. These differences are critical for applications requiring precise isotopic labeling, such as PET imaging or proteomics research. Industry reports indicate a surge in inquiries about cost-effective deuterium labeling techniques, reflecting the compound's relevance in high-value sectors.

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Emerging applications of 1-Bromoheptane-6,6,7,7,7-d5 extend to organic electronics, where deuterated precursors improve device stability. A 2023 study published in the Journal of Labelled Compounds demonstrated its efficacy in OLED material development, aligning with the broader industry shift toward energy-efficient technologies. Such interdisciplinary uses highlight the compound's versatility beyond traditional chemistry domains.

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